Cas no 2138234-97-4 (2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid)
2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-713785
- 2-{4-[(azetidin-3-ylidene)methyl]phenyl}acetic acid
- 2138234-97-4
- 2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid
-
- Inchi: 1S/C12H13NO2/c14-12(15)6-10-3-1-9(2-4-10)5-11-7-13-8-11/h1-5,13H,6-8H2,(H,14,15)
- InChI Key: OOOVJKBFAQLINU-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=CC=1)/C=C1\CNC\1)=O
Computed Properties
- Exact Mass: 203.094628657g/mol
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 49.3Ų
2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-713785-0.05g |
2-{4-[(azetidin-3-ylidene)methyl]phenyl}acetic acid |
2138234-97-4 | 95.0% | 0.05g |
$1188.0 | 2025-03-12 | |
| Enamine | EN300-713785-0.1g |
2-{4-[(azetidin-3-ylidene)methyl]phenyl}acetic acid |
2138234-97-4 | 95.0% | 0.1g |
$1244.0 | 2025-03-12 | |
| Enamine | EN300-713785-0.25g |
2-{4-[(azetidin-3-ylidene)methyl]phenyl}acetic acid |
2138234-97-4 | 95.0% | 0.25g |
$1300.0 | 2025-03-12 | |
| Enamine | EN300-713785-0.5g |
2-{4-[(azetidin-3-ylidene)methyl]phenyl}acetic acid |
2138234-97-4 | 95.0% | 0.5g |
$1357.0 | 2025-03-12 | |
| Enamine | EN300-713785-1.0g |
2-{4-[(azetidin-3-ylidene)methyl]phenyl}acetic acid |
2138234-97-4 | 95.0% | 1.0g |
$1414.0 | 2025-03-12 | |
| Enamine | EN300-713785-2.5g |
2-{4-[(azetidin-3-ylidene)methyl]phenyl}acetic acid |
2138234-97-4 | 95.0% | 2.5g |
$2771.0 | 2025-03-12 | |
| Enamine | EN300-713785-5.0g |
2-{4-[(azetidin-3-ylidene)methyl]phenyl}acetic acid |
2138234-97-4 | 95.0% | 5.0g |
$4102.0 | 2025-03-12 | |
| Enamine | EN300-713785-10.0g |
2-{4-[(azetidin-3-ylidene)methyl]phenyl}acetic acid |
2138234-97-4 | 95.0% | 10.0g |
$6082.0 | 2025-03-12 |
2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid
Comprehensive Overview of 2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid (CAS No. 2138234-97-4)
2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid (CAS No. 2138234-97-4) is a novel organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of phenylacetic acid derivatives, which are widely studied for their bioactive properties. The presence of an azetidin-3-ylidene moiety in its structure makes it particularly interesting for drug discovery, as this functional group is known to enhance molecular interactions with biological targets.
In recent years, the demand for small molecule therapeutics and targeted drug delivery systems has surged, driven by advancements in precision medicine. Researchers are increasingly focusing on compounds like 2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid due to their potential to modulate specific pathways involved in inflammation, metabolic disorders, and even neurodegenerative diseases. The compound's CAS No. 2138234-97-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the scientific community.
The synthesis of 2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid involves multi-step organic reactions, including Wittig olefination and carboxylic acid functionalization. These methods are well-documented in peer-reviewed journals, making the compound accessible to researchers exploring its applications. Its molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for oral bioavailability and tissue penetration—key factors in drug development.
One of the most searched questions related to this compound is: "What are the potential medical uses of 2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid?" Preliminary studies indicate its role as a ligand for G-protein-coupled receptors (GPCRs), which are pivotal in cell signaling. Additionally, its anti-inflammatory and antioxidant properties are under investigation, aligning with the current trend of repurposing existing molecules for new therapeutic indications.
From an industrial perspective, CAS No. 2138234-97-4 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly production methods to reduce waste and energy consumption, addressing the global push for environmentally responsible practices. This aligns with the broader interest in ESG (Environmental, Social, and Governance) metrics among investors and stakeholders.
In summary, 2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid represents a promising candidate for future drug development and biochemical research. Its structural uniqueness, combined with its potential therapeutic benefits, positions it as a compound of high interest in both academic and industrial settings. As research progresses, its CAS No. 2138234-97-4 is likely to appear more frequently in scientific literature and patent applications, further solidifying its importance in modern chemistry.
2138234-97-4 (2-{4-[(Azetidin-3-ylidene)methyl]phenyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)